2,4-Dimethyl-3H-1,5-benzodiazepine
Description
2,4-Dimethyl-3H-1,5-benzodiazepine is a chemical compound with the molecular formula C11H12N2 . It is part of a class of compounds known as benzodiazepines, which are widely used in the pharmaceutical industry .
Molecular Structure Analysis
The molecular structure of this compound consists of a total of 26 bonds. There are 14 non-H bonds, 8 multiple bonds, 2 double bonds, 6 aromatic bonds, 1 six-membered ring, 1 seven-membered ring, 1 eleven-membered ring, and 2 imine(s) (aliphatic) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.07g/cm3 and a boiling point of 275.3ºC at 760 mmHg . The molecular weight is 172.22600 .Mechanism of Action
While the specific mechanism of action for 2,4-Dimethyl-3H-1,5-benzodiazepine is not detailed, benzodiazepines typically work by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA A receptor . This results in sedative, hypnotic, anxiolytic, anticonvulsant, and muscle relaxant properties .
properties
CAS RN |
1131-47-1 |
|---|---|
Molecular Formula |
C11H12N2 |
Molecular Weight |
172.23 g/mol |
IUPAC Name |
2,4-dimethyl-3H-1,5-benzodiazepine |
InChI |
InChI=1S/C11H12N2/c1-8-7-9(2)13-11-6-4-3-5-10(11)12-8/h3-6H,7H2,1-2H3 |
InChI Key |
GRSQZGQYBQLHAW-UHFFFAOYSA-N |
SMILES |
CC1=NC2=CC=CC=C2N=C(C1)C |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C2N1)C |
Other CAS RN |
58413-99-3 |
Origin of Product |
United States |
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